Cas no 90841-42-2 (1-(3-bromo-4-ethylphenyl)ethan-1-one)

• Product Name: 1-(3-bromo-4-ethylphenyl)ethan-1-one
• CAS No: 90841-42-2
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD14529180
• CID: 2155918
• PubChem ID: 14399385
• Update Time: 2025-06-12

1-(3-bromo-4-ethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-ethylphenyl)ethanone
• 1-(3-bromo-4-ethylphenyl)ethan-1-one
• DB-249818
• SCHEMBL13714027
• F17056
• 90841-42-2

• MDL： MFCD14529180
• Inchi： 1S/C10H11BrO/c1-3-8-4-5-9(7(2)12)6-10(8)11/h4-6H,3H2,1-2H3
• InChI Key： NSEJCPMEQZOXOK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C=CC=1CC

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-bromo-4-ethylphenyl)ethan-1-one

1-(3-Bromo-4-ethylphenyl)ethan-1-one: A Comprehensive Overview

1-(3-Bromo-4-ethylphenyl)ethan-1-one, also known by its CAS number 90841-42-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique brominated and ethyl-substituted phenyl structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular formula of 1-(3-bromo-4-ethylphenyl)ethan-1-one is C₁₀H₁₁BrO, and it has a molecular weight of approximately 227.1 g/mol. The compound is typically synthesized through the Friedel-Crafts acylation of 3-bromo-4-ethylbenzene, a process that involves the reaction of the aromatic compound with acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride.

In recent years, 1-(3-bromo-4-ethylphenyl)ethan-1-one has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block for the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of novel antitumor agents derived from 1-(3-bromo-4-ethylphenyl)ethan-1-one. These compounds demonstrated significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy.

Beyond its pharmaceutical applications, 1-(3-bromo-4-ethylphenyl)ethan-1-one has also found utility in the development of advanced materials. Its brominated structure makes it an excellent precursor for the synthesis of brominated polymers, which are widely used in flame retardants and adhesives. Additionally, the compound's reactivity with various functional groups allows for the creation of complex molecular architectures with tailored properties.

The physical and chemical properties of 1-(3-bromo-4-ethylphenyl)ethan-1-one are well-documented. It is a solid at room temperature with a melting point ranging from 55 to 58°C. The compound is insoluble in water but soluble in common organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics make it easy to handle and process in laboratory settings.

In terms of safety and handling, while 1-(3-bromo-4-ethylphenyl)ethan-1-one is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring adequate ventilation to minimize exposure to vapors.

The environmental impact of 1-(3-bromo-4-ethylphenyl)ethan-1-one is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of this compound according to local environmental regulations to prevent potential contamination.

In conclusion, 1-(3-bromo-4-ethylphenyl)ethan-1-one (CAS No. 90841-42-2) is a multifaceted compound with a wide range of applications in both pharmaceutical and materials science. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of bioactive molecules and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.